Cas no 1421584-24-8 (N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide)

• Product Name: N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide
• CAS No: 1421584-24-8
• MF: C₂₄H₂₇N₅OS
• MW: 433.569083452225
• CID: 6408254
• PubChem ID: 71795003
• Update Time: 2025-07-31

N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide
• N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-phenylsulfanylpropanamide
• 1421584-24-8
• F6257-3810
• N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(phenylsulfanyl)propanamide
• AKOS024545744
• N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(phenylthio)propanamide
• VU0541928-1

• Inchi： 1S/C24H27N5OS/c30-24(11-16-31-21-9-5-2-6-10-21)27-22-17-23(26-19-25-22)29-14-12-28(13-15-29)18-20-7-3-1-4-8-20/h1-10,17,19H,11-16,18H2,(H,25,26,27,30)
• InChI Key： PBLWVQUBHPWYCU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCN(CC3=CC=CC=C3)CC2)=NC=N1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 433.19363168g/mol
• Monoisotopic Mass: 433.19363168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.7Ų

Additional information on N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide

N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(Phenylsulfanyl)propanamide (CAS No. 1421584-24-8): An Overview

N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide (CAS No. 1421584-24-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine core, a benzylpiperazine moiety, and a phenylthio group, which collectively contribute to its potential therapeutic applications.

The pyrimidine core is a fundamental building block in many biologically active molecules, particularly in the development of antiviral and anticancer agents. The presence of this core in N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide suggests its potential for modulating various biological processes, such as nucleic acid synthesis and cell signaling pathways.

The benzylpiperazine moiety is known for its ability to enhance the lipophilicity and central nervous system (CNS) penetration of compounds. This feature is particularly valuable in the development of drugs targeting neurological disorders, where the ability to cross the blood-brain barrier is crucial. Recent studies have shown that compounds containing this moiety exhibit potent activity against various CNS disorders, including anxiety, depression, and neurodegenerative diseases.

The phenylthio group, on the other hand, introduces additional complexity and reactivity to the molecule. This group has been associated with enhanced binding affinity to specific protein targets, making it a valuable functional group in drug design. Research has indicated that compounds with phenylthio groups can exhibit improved pharmacokinetic properties and reduced toxicity profiles compared to their non-thio analogs.

In terms of its biological activity, N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of phosphodiesterase (PDE) enzymes. PDE inhibitors are widely used in the treatment of conditions such as erectile dysfunction, chronic obstructive pulmonary disease (COPD), and heart failure. The ability of this compound to selectively inhibit specific PDE isoforms could make it a promising candidate for the development of novel therapeutic agents.

Additionally, N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide has shown potential as an antagonist of serotonin receptors. Serotonin receptor antagonists are used in the treatment of various psychiatric disorders, including schizophrenia and major depressive disorder. The selective antagonism of specific serotonin receptor subtypes by this compound could lead to more targeted and effective treatments with fewer side effects.

Preclinical studies have also evaluated the safety and efficacy of N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide in animal models. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. Furthermore, it has shown minimal toxicity at therapeutic doses, which is a critical factor in drug development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential therapeutic applications of N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(phenylsulfanyl)propanamide. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-y l -3 -(phen ylsulfan yl )propanam ide (CAS No. 1421584 -2 4 -8 ) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and biological activities make it a promising candidate for the development of new drugs targeting a wide range of diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.